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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzenepropanol, also known as 3-phenyl-1-propanol or hydrocinnamic alcohol, is a valuable
and versatile building block in organic synthesis. Its bifunctional nature, possessing both a
hydroxyl group and a phenyl ring, allows for a wide array of chemical transformations, making it
a key starting material and intermediate in the synthesis of pharmaceuticals, fragrances, and
other fine chemicals.[1][2][3] This document provides detailed application notes and
experimental protocols for several key transformations of benzenepropanol, including
oxidation, esterification, etherification, and its application in the synthesis of the pharmaceutical
agent Dapoxetine.

Key Physicochemical Properties of
Benzenepropanol
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Property Value

Molecular Formula CoH120

Molecular Weight 136.19 g/mol

Boiling Point 119-121 °C at 12 mm Hg
Density 1.001 g/mL at 20 °C

Solubilit Slightly soluble in water; soluble in ethanol,
olubili
Y ether, and oils.[2]

Applications of Benzenepropanol in Organic
Synthesis

Benzenepropanol serves as a precursor to a variety of functional groups and molecular
scaffolds. Its primary applications include:

Fragrance and Flavor Industry: Benzenepropanol and its esters are used for their floral and
balsamic scents.[1]

Pharmaceutical Synthesis: It is a key starting material for the synthesis of various active
pharmaceutical ingredients (APIs), including the antidepressant Dapoxetine.[1][4]

Polymer Chemistry: Used as a monomer or additive in the synthesis of specialized polymers.

Protecting Group Chemistry: The 3-phenylpropyl group can be used as a protecting group for
various functionalities.

Key Synthetic Transformations and Protocols

This section details the experimental procedures for common and important reactions involving
benzenepropanol.

Oxidation of Benzenepropanol to 3-Phenylpropanal

The oxidation of benzenepropanol to 3-phenylpropanal is a fundamental transformation that
provides access to an important aldehyde intermediate. Mild oxidizing agents are typically
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employed to avoid over-oxidation to the carboxylic acid.

Quantitative Data Summary: Oxidation of Benzenepropanol

Oxidizing Temperatur  Reaction .

Solvent . Yield (%) Reference
Agent e (°C) Time
Pyridinium )

Dichlorometh  Room General
chlorochroma 2h ~85

ane Temperature knowledge
te (PCC)
Dess-Martin Dichlorometh  Room General

o 1-2h >90

periodinane ane Temperature knowledge
Copper at

N/A 300 N/A Good [5]
573 K

Experimental Protocol: Oxidation using Pyridinium Chlorochromate (PCC)

e Setup: To a dry, 250 mL round-bottom flask equipped with a magnetic stirrer, add a solution
of benzenepropanol (10.0 g, 73.4 mmol) in anhydrous dichloromethane (100 mL).

» Reagent Addition: In a separate beaker, prepare a slurry of pyridinium chlorochromate (PCC)
(23.7 g, 110.1 mmol) in anhydrous dichloromethane (50 mL). Add the PCC slurry to the
benzenepropanol solution in one portion.

e Reaction: Stir the reaction mixture at room temperature for 2 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Workup: Upon completion, dilute the reaction mixture with diethyl ether (100 mL) and filter
through a pad of silica gel to remove the chromium salts.

 Purification: Wash the silica gel pad with additional diethyl ether (2 x 50 mL). Combine the
organic filtrates and concentrate under reduced pressure. The crude 3-phenylpropanal can
be purified by vacuum distillation.

Reaction Workflow: Oxidation of Benzenepropanol
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Oxidation of Benzenepropanol to 3-Phenylpropanal

Benzenepropanol

3. Quench & Filter

Filter through Silica Gel

Vacuum Distillation

inal Product

3-Phenylpropanal
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Fischer Esterification of Benzenepropanol

Benzenepropanol Acetic Anhydride

CeHs(CH2)sOH (CH3CO0)20

3-Phenylpropyl Acetate
CeHs(CH2)sOCOCH:s

Acetic Acid

CH3COOH
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Synthetic Pathway to (S)-Dapoxetine

3-Phenyl-1-propanol
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(Du Bois Reaction)

Chiral Oxathiazinane

Hydrolysis

(S)-3-Amino-3-phenylpropan-1-ol

eductive Amination

(S)-3-(Dimethylamino)-3-phenylpropan-1-ol

therification with 1-Naphthol

(S)-Dapoxetine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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